Cas no 106358-37-6 (Benzene, pentafluoro[(1E)-2-(4-methylphenyl)ethenyl]-)

Benzene, pentafluoro[(1E)-2-(4-methylphenyl)ethenyl]- structure
106358-37-6 structure
Product Name:Benzene, pentafluoro[(1E)-2-(4-methylphenyl)ethenyl]-
CAS No:106358-37-6
MF:C15H9F5
MW:284.223981618881
CID:1177738
PubChem ID:71334288
Update Time:2025-04-20

Benzene, pentafluoro[(1E)-2-(4-methylphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, pentafluoro[(1E)-2-(4-methylphenyl)ethenyl]-
    • 1,2,3,4,5-pentafluoro-6-[2-(4-methylphenyl)ethenyl]benzene
    • DTXSID90762428
    • 106358-37-6
    • Inchi: 1S/C15H9F5/c1-8-2-4-9(5-3-8)6-7-10-11(16)13(18)15(20)14(19)12(10)17/h2-7H,1H3
    • InChI Key: DIQCBRRFTRBHAA-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1C=CC1C=CC(C)=CC=1)F)F)F)F

Computed Properties

  • Exact Mass: 284.06247
  • Monoisotopic Mass: 284.06244110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
  • LogP: 4.86090
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